Cas no 17097-90-4 (3-Ethoxy-3-oxo-2-phenylpropanoic acid)

• Product Name: 3-Ethoxy-3-oxo-2-phenylpropanoic acid
• CAS No: 17097-90-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00091621
• CID: 122090
• PubChem ID: 2729903
• Update Time: 2025-06-08

3-Ethoxy-3-oxo-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-3-oxo-2-phenylpropanoic acid
• Propanedioic acid,2-phenyl-, 1-ethyl ester
• ETHYL 2-PHENYLMALONATE
• 2-PHENYL-MALONIC ACID MONOETHYL ESTER
• Maybridge3_005541
• ethyl hydrogen phenylmalonate
• Oprea1_116521
• phenyl malonic acid ethyl ester
• phenyl(ethoxycarbonyl)acetic acid
• AMY3867
• HMS1446L19
• 2-Phenylmalonic acid 1-ethyl ester
• 2-Phenylmalonic acid monoethyl ester
• IDI1_016928
• 3-ethoxy-3-oxo-2-phenyl-propionic acid
• Propanedioic acid, 2-phenyl-, 1-ethyl ester
• Z2346
• CS-0239775
• AKOS022181874
• SCHEMBL1275691
• Z1508916165
• MFCD00091621
• FT-0734331
• EN300-218800
• DTXSID90369618
• 3-ethoxy-3-oxo-2-phenylpropanoicacid
• 17097-90-4
• INQWZSLKTMTMSK-UHFFFAOYSA-N
• G66257
• DA-09358

• MDL： MFCD00091621
• Inchi： 1S/C11H12O4/c1-2-15-11(14)9(10(12)13)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,12,13)
• InChI Key： INQWZSLKTMTMSK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 208.07355886 g/mol
• Monoisotopic Mass: 208.07355886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.21
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 335.0±30.0 °C at 760 mmHg
• Flash Point: 129.0±18.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Ethoxy-3-oxo-2-phenylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-Ethoxy-3-oxo-2-phenylpropanoic acid

3-Ethoxy-3-oxo-2-phenylpropanoic acid (CAS No. 17097-90-4): A Comprehensive Overview

3-Ethoxy-3-oxo-2-phenylpropanoic acid (CAS No. 17097-90-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as ethyl 2-phenylacrylate, is characterized by its unique structural features and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

3-Ethoxy-3-oxo-2-phenylpropanoic acid is a derivative of phenylacetic acid with an ethoxy group attached to the carbonyl carbon. Its molecular formula is C₁₁H₁₂O₃, and it has a molecular weight of 192.21 g/mol. The compound exhibits excellent solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it is sparingly soluble in water. The presence of the ethoxy group and the phenyl ring imparts unique chemical reactivity and stability to the molecule.

Synthesis Methods

The synthesis of 3-Ethoxy-3-oxo-2-phenylpropanoic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of phenylacetic acid with ethyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via an esterification mechanism, yielding the desired product with high purity and yield. Another approach involves the condensation of phenylacetaldehyde with ethyl acetate in the presence of an acid catalyst, followed by oxidation to form the carboxylic acid.

Biological Activities

3-Ethoxy-3-oxo-2-phenylpropanoic acid has been extensively studied for its biological activities, particularly in the context of pharmaceutical research. Recent studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been reported to possess antioxidant activity, which may contribute to its potential therapeutic applications in diseases associated with oxidative stress.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the anti-inflammatory effects of 3-Ethoxy-3-oxo-2-phenylpropanoic acid in a murine model of colitis. The results demonstrated that treatment with this compound significantly reduced inflammation and improved histological scores compared to control groups. These findings suggest that 3-Ethoxy-3-oxo-2-phenylpropanoic acid may have potential as a novel therapeutic agent for inflammatory bowel disease (IBD).

Potential Applications

The diverse biological activities of 3-Ethoxy-3-oxo-2-phenylpropanoic acid make it a promising candidate for various applications in medicine and biotechnology. In addition to its anti-inflammatory and antioxidant properties, recent research has explored its potential as a lead compound for drug development. For instance, studies have shown that derivatives of this compound can be optimized to enhance their potency and selectivity for specific therapeutic targets.

In the field of cancer research, 3-Ethoxy-3-oxo-2-phenylpropanoic acid has been investigated for its ability to induce apoptosis in cancer cells. A study published in Cancer Letters (2020) reported that this compound selectively induced cell death in human colon cancer cells while sparing normal cells. These findings highlight the potential of 3-Ethoxy-3-oxo-2-phenylpropanoic acid as a novel anticancer agent.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical or industrial applications. Extensive toxicological studies have been conducted on 3-Ethoxy-3-oxo-2-phenylpropanoic acid, and the results indicate that it is generally well-tolerated at therapeutic doses. However, as with any chemical substance, proper handling and storage precautions should be observed to ensure safety.

In conclusion, 3-Ethoxy-3-oxo-2-phenylpropanoic acid (CAS No. 17097-90-4) is a multifaceted organic compound with significant potential in various fields of research and application. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.